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Compound of Interest

Compound Name:
3-Bromo-5-

(bromomethyl)benzonitrile

Cat. No.: B054326 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 3-Bromo-5-(bromomethyl)benzonitrile, ensuring compliance with safety regulations and

environmental protection. This procedure is intended for researchers, scientists, and drug

development professionals familiar with laboratory settings.

Hazard Identification and Classification
3-Bromo-5-(bromomethyl)benzonitrile is a halogenated organic compound requiring disposal

as hazardous waste.[1] It is crucial to understand its hazards to ensure safe handling. This

chemical is classified as acutely toxic and corrosive.

Summary of Hazard Information:
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Hazard Category Description
GHS Hazard
Statements

Signal Word

Acute Toxicity

Harmful if swallowed,

in contact with skin, or

if inhaled.[2][3]

H302, H312, H332[2] Danger

Skin

Corrosion/Irritation

Causes skin irritation

and can cause

chemical burns.[2][4]

[5]

H314, H315[2] Danger

Eye Damage/Irritation

Causes serious eye

irritation or damage.[2]

[5]

H319[2] Danger

Respiratory Hazard

May cause respiratory

irritation.[2] Causes

chemical burns to the

respiratory tract.[6]

H335[2] Danger

Note: This table summarizes key hazards. Always consult the specific Safety Data Sheet (SDS)

for the most detailed information.

Detailed Disposal Protocol
Disposal of 3-Bromo-5-(bromomethyl)benzonitrile and its associated waste must be handled

systematically. Under no circumstances should this chemical or its containers be disposed of in

regular trash or down the drain.[2][7][8]

Step 1: Segregation of Waste

Proper segregation is the first and most critical step.[9] As a brominated organic compound,

this chemical is classified as halogenated organic waste.[1]

Action: Designate a specific waste container solely for halogenated organic compounds.

Do Not Mix: Never mix halogenated waste with non-halogenated organic waste, aqueous

waste (acids, bases), oxidizers, or metals.[1][10][11] Improper mixing can lead to dangerous
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chemical reactions and significantly increases disposal costs.[8][12]

Step 2: Waste Accumulation and Container Management

Collect all waste materials containing 3-Bromo-5-(bromomethyl)benzonitrile in a designated,

compatible container.

Primary Waste (Solid): Collect the solid 3-Bromo-5-(bromomethyl)benzonitrile in its

original container if possible, or in a clearly labeled, sealable, and chemically compatible

container (e.g., high-density polyethylene - HDPE).[10]

Contaminated Labware: Items such as gloves, weigh boats, and paper towels that are

contaminated must be disposed of as hazardous waste.[7][13] Place these items in a sealed

bag or a designated solid waste container clearly labeled with the chemical contaminant.

Contaminated Solvents and Rinsate: If the compound is used in a solution, the resulting

solvent waste is considered halogenated. Collect this liquid waste in a designated carboy for

halogenated organic solvents.[1] Any solvent used to rinse containers (rinsate) must also be

collected as hazardous waste.[7]

Container Handling: Ensure the waste container is in good condition, free from leaks or

cracks, and is kept closed except when adding waste.[7][8] Do not fill containers beyond

90% capacity to prevent spills.[10]

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement.[7]

Action: As soon as the first item of waste is added, affix a "Hazardous Waste" label to the

container.[7][12]

Content: The label must include the full chemical name: "3-Bromo-5-
(bromomethyl)benzonitrile". Do not use abbreviations or chemical formulas.[7] List all

components and their approximate percentages if it is a mixed waste stream.

Generator Information: Fill out all required information on the label, including the

accumulation start date and the laboratory or generator's name.
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Step 4: Safe Storage

Store waste containers in a designated and secure location pending pickup.

Location: Store waste in a designated Satellite Accumulation Area (SAA), such as a chemical

fume hood or a ventilated, secondary containment cabinet.[10][12]

Conditions: The storage area must be cool, dry, and away from heat sources or direct

sunlight.[4][12] Ensure segregation from incompatible materials during storage.[11]

Secondary Containment: Place liquid waste containers in a larger, chemically resistant tub or

tray to contain any potential leaks.[7]

Step 5: Professional Disposal

Hazardous waste must be handled by trained professionals.

Action: Schedule a waste pickup with your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[9]

Compliance: Follow all institutional and local regulations for waste pickup procedures. This

ensures the waste is transported and disposed of responsibly, typically via high-temperature

incineration at a regulated facility.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the disposal of 3-Bromo-5-
(bromomethyl)benzonitrile and associated materials.
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Caption: Workflow for the safe disposal of 3-Bromo-5-(bromomethyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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